4-(4-Chlorophenyl)-4-oxo-2-[(2-thienylmethyl)amino]butanoic acid

• IUPAC Name: 4-(4-chlorophenyl)-4-oxo-2-(thiophen-2-ylmethylamino)butanoic acid
• InChI: InChI=1S/C15H14ClNO3S/c16-11-5-3-10(4-6-11)14(18)8-13(15(19)20)17-9-12-2-1-7-21-12/h1-7,13,17H,8-9H2,(H,19,20)
• InChI Key: OJEQASZBWFPBMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(CC(=O)C2=CC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C15H14ClNO3S
• Molecular Weight: 323.8 g/mol
• CAS No.: 1025762-87-1

Description

4-(4-Chlorophenyl)-4-oxo-2-[(2-thienylmethyl)amino]butanoic acid is a useful research compound. Its molecular formula is C15H14ClNO3S and its molecular weight is 323.79. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking and Structural Studies

Research on compounds structurally related to 4-(4-Chlorophenyl)-4-oxo-2-[(2-thienylmethyl)amino]butanoic acid, such as 4 – [(2, 6 – dichlorophenyl) amino] 2 –methylidene 4 – oxobutanoic acid and its derivatives, has shown significant results in molecular docking studies. These studies highlight the compound's potential in bonding and inhibiting growth factors like Placenta growth factor (PIGF-1), indicating promising biological activities. The studies also delve into vibrational bands, stability through hyper-conjugative interactions, and charge delocalization, suggesting the compound's suitability as a nonlinear optical material and its pharmacological importance (Vanasundari et al., 2018).

Synthesis of New Compounds with Expected Biological Activity

Another dimension of research on related compounds involves the synthesis of new heterocyclic compounds with anticipated biological activity. For instance, the reaction of 4-oxo-4-(3,4-dichlorophenyl)-2-butenoic acid with antipyrin led to the formation of butanoic acid derivatives, which were further used to prepare pyridazinone derivatives showing antimicrobial and antifungal activities (Sayed et al., 2003).

Spectroscopic and Vibrational Studies

Further studies on related compounds like 4 – [(3, 4 –dichlorophenyl) amino] 2 – methylidene 4 – oxo butanoic acid (DMOA) have focused on spectroscopic and vibrational analyses. These studies contribute to understanding the compound's reactivity, charge transfer, inter hybridization, and potential as a nonlinear optical (NLO) material. The research also includes molecular docking evaluation, suggesting potential sites for biological interaction (Vanasundari et al., 2017).